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Compound of Interest

Compound Name: Dicamba-13C6

Cat. No.: B6594488 Get Quote

Technical Guide: Dicamba-13C6
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Dicamba-13C6, a stable isotope-labeled

internal standard for the herbicide Dicamba. This document covers its fundamental properties,

analytical applications, and metabolic pathways, presenting data in a structured format for ease

of use by professionals in research and development.

Core Properties of Dicamba-13C6
Dicamba-13C6 is a synthetic, isotopically labeled form of Dicamba where six carbon atoms in

the phenyl ring are replaced with the Carbon-13 isotope. This labeling makes it an ideal internal

standard for quantitative analysis of Dicamba in various matrices, particularly in mass

spectrometry-based methods, as it co-elutes with the unlabeled analyte but is distinguishable

by its higher mass.
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Property Value Citations

CAS Number 1173023-06-7 [1][2][3][4][5][6][7]

Molecular Formula ¹³C₆C₂H₆Cl₂O₃ [3][4][5][6][7]

Molecular Weight 226.99 g/mol [1][2][3][4][5][6][7]

Synonyms
3,6-Dichloro-2-methoxybenzoic

acid-(phenyl-¹³C₆)
[3][6][7]

Isotopic Purity 99 atom % ¹³C [3]

Chemical Purity ≥98% [2][3]

Form Powder or in solution [2][3]

Analytical Applications and Experimental Protocols
Dicamba-13C6 is primarily utilized as an internal standard in analytical methods for the

detection and quantification of Dicamba in environmental and biological samples.[8][9][10][11]

[12] Its use helps to correct for matrix effects and variations in sample preparation and

instrument response.[4][8] The most common analytical technique is Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS).[4][8][10]

Representative Experimental Protocol: Quantification of Dicamba in Air Samples using LC-

MS/MS

This protocol is a synthesized representation of methodologies described in the cited literature.

1. Sample Preparation:

Air samples are collected using polyurethane foam (PUF) air samplers.[10][12]

The PUF samples are extracted with 30 mL of methanol.[7][12]

A known amount of Dicamba-13C6 internal standard (e.g., from a 0.20 µg/mL solution) is

added to the methanol extract.[4][7]

The samples are homogenized and the supernatant is concentrated.[7][12]
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The extract is then evaporated to near dryness under a gentle stream of nitrogen at 50°C.[4]

The residue is reconstituted in a final volume (e.g., 0.5 mL) of a solution such as 0.1% formic

acid in 95:5 (v/v) water:methanol.[4]

2. LC-MS/MS Analysis:

Chromatographic Separation: An aliquot of the reconstituted sample is injected into a liquid

chromatograph. Separation is typically achieved using a C18 or a specialized column for

polar compounds.[7][11]

Mobile Phase: A common mobile phase consists of a gradient of 0.1% formic acid in water

and 0.1% formic acid in acetonitrile.[7]

Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass

spectrometer operating in negative electrospray ionization (ESI-) mode.[4]

Quantification: The quantification of Dicamba is performed by comparing the peak area ratio

of the unlabeled Dicamba to the ¹³C₆-labeled internal standard against a calibration curve.[4]

Workflow for Dicamba Analysis

Sample Preparation Analysis

Air Sample (PUF) Methanol Extraction Add Dicamba-13C6
Internal Standard Concentrate Extract Reconstitute in
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Click to download full resolution via product page

Caption: Experimental workflow for Dicamba quantification.

Metabolism of Dicamba
Dicamba is metabolized in the environment and in biological systems. In plants, metabolism is

a key factor in determining tolerance or susceptibility.[2][3] In soil and water, microbial

degradation is the primary pathway for its dissipation.[1][5] The major metabolites of concern
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are 5-hydroxy Dicamba and 3,6-dichlorosalicylic acid (DCSA).[6][11] DCSA is a major

degradate in the environment and is more persistent than the parent Dicamba.[6][11]

Metabolic Pathway of Dicamba
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5-hydroxy Dicamba
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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